5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C5H6ClF2N3O2S
• Molecular Weight: 245.64 g/mol
• IUPAC Name: 5-(difluoromethyl)-4-ethyl-1,2,4-triazole-3-sulfonyl chloride
• InChI: InChI=1S/C5H6ClF2N3O2S/c1-2-11-4(3(7)8)9-10-5(11)14(6,12)13/h3H,2H2,1H3
• InChI Key: NGVRYYFWROTECH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1S(=O)(=O)Cl)C(F)F

Description

This compound is a triazole-based sulfonyl chloride derivative featuring a difluoromethyl group at position 5 and an ethyl group at position 2. The sulfonyl chloride functional group at position 3 confers high reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula is inferred as C₅H₇ClF₂N₃O₂S, with a molecular weight of approximately 250.65 g/mol. The difluoromethyl group enhances lipophilicity and metabolic stability, while the ethyl group provides steric bulk, influencing regioselectivity in reactions .

Preparation Methods

Synthesis via Multistep Pathways Involving Intermediates

Method B: Multi-step Synthesis Using Intermediates

• Step 1: Synthesis of 4-ethyl-4H-1,2,4-triazole-3-thiol or related intermediates.
• Step 2: Oxidation or chlorination to generate the sulfonyl chloride at the 3-position.

Research Findings:

• Zajc (2024) reports the synthesis of fluorinated triazoles via [3+2] cycloaddition of azides and alkynes, followed by sulfonylation with sulfonyl chlorides.
• Fokin (2020) describes the preparation of sulfonyl fluoride derivatives, which can be converted to sulfonyl chlorides via chlorination reactions.

Chlorination of Sulfonic Acid Derivatives

Method C: Chlorination of Corresponding Sulfonic Acid

• Starting from the sulfonic acid derivative of the triazole, chlorination using reagents like phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) yields the sulfonyl chloride.

Research Findings:

• WO2009084029A2 details chlorination of sulfonic acids to sulfonyl chlorides, emphasizing the use of PCl₅ or SOCl₂ under reflux conditions.

Specific Reaction Conditions and Data

Reagents and Precursors

Reagent	Role	Source/Reference
Hydrazine derivatives	Cyclization to form triazole core	,
Chlorosulfonic acid	Sulfonylation	,
Thionyl chloride / PCl₅	Chlorination of sulfonic acids
Solvents	Dichloromethane, ethyl acetate, acetone	,

Typical Reaction Conditions

Step	Conditions	Notes
Triazole formation	Reflux in acetic acid or DMF	,
Sulfonylation	Dropwise addition of chlorosulfonic acid at 0°C, then warm to room temperature	,
Chlorination	Reflux with SOCl₂ or PCl₅

Data Tables Summarizing Preparation Methods

Method	Starting Material	Key Reagents	Solvent	Temperature	Yield	References
Direct Sulfonylation	4-ethyl-4H-1,2,4-triazole	Chlorosulfonic acid	Dichloromethane	0°C to RT	60-75%	,
Multi-step Pathway	4-ethyl-4H-1,2,4-triazole intermediates	Chlorinating agents (SOCl₂)	Dichloromethane	Reflux	55-70%	,
Chlorination of Sulfonic Acid	Sulfonic acid derivative	PCl₅ or SOCl₂	Reflux	Reflux	65-80%

Notes on Optimization and Purification

• Purification: Typically achieved through silica gel chromatography, using eluents such as ethyl acetate, acetone, or hexane mixtures.
• Yield Optimization: Controlled addition of chlorinating agents at low temperature minimizes side reactions.
• Safety Precautions: Chlorosulfonic acid and chlorinating reagents are highly corrosive; reactions should be performed under a fume hood with appropriate PPE.

Chemical Reactions Analysis

Types of Reactions

5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines or alcohols to form sulfonamide or sulfonate derivatives.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form sulfonic acid derivatives or reduction to form sulfinate derivatives.

Cross-Coupling Reactions: The difluoromethyl group can participate in cross-coupling reactions with aryl or alkyl halides to form new carbon-carbon bonds.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Amines, alcohols, and thiols.

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium, nickel, and copper catalysts for cross-coupling reactions.

Major Products Formed

The major products formed from these reactions include sulfonamide derivatives, sulfonate esters, sulfonic acids, and difluoromethylated aromatic compounds.

Scientific Research Applications

5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a reagent in various chemical transformations.

Biology: The compound is used in the development of bioactive molecules and as a probe for studying biological processes.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride involves its interaction with specific molecular targets and pathways. The difluoromethyl group can enhance the lipophilicity and metabolic stability of the compound, allowing it to interact with enzymes and receptors more effectively. The sulfonyl chloride group can act as an electrophile, facilitating the formation of covalent bonds with nucleophilic sites on target molecules.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural and functional differences between the target compound and analogs:

Compound Name	Substituents (Position)	Functional Group	Molecular Weight (g/mol)	Reactivity	Applications
5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride (Target)	Difluoromethyl (5), Ethyl (4)	Sulfonyl chloride (3)	~250.65	High (nucleophilic substitution)	Pharmaceutical intermediates
5-Butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride	Butyl (5), Cyclopropyl (4)	Sulfonyl chloride (3)	263.75	High (similar reactivity)	Agrochemical synthesis
5-(2-Bromo-4-fluorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol	Bromo-fluorophenyl (5), Ethyl (4)	Thiol (3)	Not provided	Moderate (thiol coupling)	Antimicrobial agents
3-[(2-Chloro-6-fluorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazole derivative	Chloro-fluorobenzyl (3), Ethyl (4)	Sulfanyl (3)	492.85	Moderate (thiol/sulfinyl reactivity)	Multifunctional bioactive intermediates
4-(2,4-Difluorophenyl)-5-(phenylsulfonyl)phenyl-1,2,4-triazole-3-thione	Phenylsulfonyl (5), Difluorophenyl (4)	Thione (3)	Not provided	Low (stable thione tautomer)	Enzyme inhibition studies

Key Observations

Functional Group Influence: The sulfonyl chloride group in the target compound and 5-butyl-4-cyclopropyl analog enables rapid nucleophilic substitution, ideal for synthesizing sulfonamides or sulfonate esters. In contrast, thiol () and thione () derivatives exhibit lower reactivity, favoring stable conjugates or tautomerization .

Substituent Effects: Ethyl at position 4: Common in the target compound and derivatives, this group balances steric bulk and lipophilicity, facilitating membrane permeability in bioactive molecules . Aromatic vs.

Synthesis Pathways :

• The target compound likely undergoes chlorination of a precursor sulfonic acid, whereas thiol derivatives () are synthesized via alkylation of triazole-thiol intermediates .
• Sodium ethoxide-mediated reactions with α-halogenated ketones () are a shared strategy for triazole functionalization .

Biological Activity

5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS Number: 164352-77-6) is a compound of interest due to its unique structural features and potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a triazole ring with a difluoromethyl and ethyl substituent, which may contribute to its biological efficacy. The molecular formula is $C_5H_7F_2N_3S$ with a molecular weight of approximately 179.19 g/mol.

Property	Value
CAS Number	164352-77-6
Molecular Formula	C₅H₇F₂N₃S
Molecular Weight	179.19 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Antimicrobial Properties

Research indicates that compounds with triazole structures often exhibit significant antimicrobial activity. For instance, related compounds have shown effectiveness against various bacterial strains, including multidrug-resistant Staphylococcus aureus (MRSA) and Mycobacterium species . The specific activity of 5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride against these pathogens warrants further investigation.

The mechanisms through which triazole compounds exert their biological effects typically involve:

• Inhibition of Enzyme Activity : Triazoles can inhibit enzymes critical for the survival of pathogens or cancer cells.
• Interference with Cell Signaling : They may disrupt signaling pathways involved in cell proliferation and survival.

Case Studies

• Antimicrobial Efficacy : In a comparative study, triazole derivatives exhibited MIC values ranging from 0.5 to 8 μg/mL against resistant bacterial strains. The effectiveness of these compounds suggests that 5-(Difluoromethyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl chloride could be similarly potent .
• Cytotoxicity in Cancer Cells : A derivative structurally similar to the compound was tested against various cancer cell lines and showed promising results with IC50 values ranging from 6.2 μM to 43.4 μM for different cancer types . This indicates that the compound may possess similar cytotoxic properties.